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Compound of Interest

Compound Name: Trithiazyl trichloride

Cat. No.: B14153052

An In-depth Technical Guide to the Physical and Chemical Properties of Trithiazyl Trichloride

Introduction

Trithiazyl trichloride, with the chemical formula (NSCI)s, is an inorganic heterocyclic
compound composed of a six-membered ring of alternating sulfur and nitrogen atoms, with a
chlorine atom attached to each sulfur atom.[1][2] This white, crystalline solid is a key precursor
in the synthesis of a wide variety of sulfur-nitrogen compounds, though it has no direct
commercial applications.[1][3] Its unique structure and reactivity make it a subject of significant
interest in inorganic and materials chemistry research. This guide provides a comprehensive
overview of the physical and chemical properties of trithiazyl trichloride, intended for
researchers, scientists, and professionals in drug development.

Physical and Spectroscopic Properties

Trithiazyl trichloride presents as a white solid at room temperature.[1][2] It is insoluble in
water but demonstrates solubility in several organic solvents, including dichloromethane,
chloroform, and carbon tetrachloride.[2] The compound is stable in dry, inert atmospheres but
will gradually decompose over several weeks under ambient conditions.[2] Hydrolysis occurs
slowly in moist air and rapidly in aqueous solutions.[2]

Quantitative Physical Data
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A summary of the key physical and structural parameters for trithiazyl trichloride is presented

below.
Property Value
Molecular Formula (NSCl)s / CIsNsSs3

Molar Mass 244.55 g/mol [1]
Appearance White solid[1]
Melting Point 168 °C (decomposes)[1][2]

Density (solid-state)

2.35 g/cm3[2]

S-N Bond Length

160.5 pm[1][4]

S-Cl Bond Length

208 pm[1][4]

N-S-N Bond Angle

117°[4]

S-N-S Bond Angle

123°[4]

Molecular Symmetry

Csv[1][2][4]

Spectroscopic Characteristics

Vibrational spectroscopy provides insight into the bonding within the trithiazyl trichloride

molecule.

Vibrational Mode

Wavenumber (cm—?)

V(S—N) asymmetric stretch 650-680[4]
v(S—Cl) 420-440[4]
Ring breathing 350-370[4]

Molecular Structure and Bonding

Trithiazyl trichloride features a six-membered SsNs ring that is slightly puckered, not planar.

[1][4] Each tetravalent sulfur atom is bonded to two nitrogen atoms and one chlorine atom,
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adopting a pyramidal geometry.[1][4] The chlorine atoms are positioned in a mutually cis
arrangement relative to the ring.[1] The bonding within the ring consists of alternating single
and double bonds, though electron delocalization results in partial double-bond character
across all S-N linkages.[1][4] This is supported by the observed S-N bond length of 160.5 pm.

[1]14]

Chemical Properties and Reactivity

Trithiazyl trichloride is a versatile reagent in synthetic chemistry, primarily serving as a
precursor to other sulfur-nitrogen compounds.[2]

Thermal Decomposition

Upon heating to 100 °C in a vacuum, trithiazyl trichloride undergoes thermal decomposition,
or "cracking," to yield three equivalents of the monomeric thiazyl chloride (NSCI).[1][5] This
monomer is a highly reactive green gas that can be used in situ for subsequent reactions.[1][5]
The decomposition follows first-order kinetics with an activation energy of 92 kJ/mol.[4]

Substitution Reactions

The chlorine atoms in trithiazyl trichloride can be readily displaced by various nucleophiles.
For instance, it reacts with alkoxides or silver salts to replace the chloride ions.[1]

e (-NS(CI)-)s + 3NaOR - (-NS(OR)-)s + 3 NaCl[1]

e (-NS(CI)-)s + 3AgX — (-NS(X)-)3 + 3 AgCI[1]

Reactions with Organic Substrates

Trithiazyl trichloride reacts with a range of organic compounds, providing one-step routes to
various heterocyclic systems.[6][7][8] It reacts with alkenes, alkynes, and activated methylene
compounds to form 1,2,5-thiadiazoles and isothiazoles.[6][7][8] For example, its reaction with
nitriles leads to the formation of dithiadiazolium chlorides.[1]

Oxidation

Sulfur trioxide can successively oxidize the sulfur atoms in trithiazyl trichloride to form
(NSOCI)s, which exists as stereoisomers.[1]
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Lewis Acidity

The sulfur atoms in the ring act as Lewis acids, allowing trithiazyl trichloride to form adducts
with Lewis bases like amines and phosphines.[2]

Experimental Protocols

The synthesis of trithiazyl trichloride is most commonly achieved through the chlorination of
tetrasulfur tetranitride (SaNa).

Synthesis from Tetrasulfur Tetranitride and Chlorine

This method is a principal route for producing trithiazyl trichloride.
Reaction: 3 SaNa + 6 Cl2 » 4 (NSCI)3[1][4][5]

Methodology:

A suspension of tetrasulfur tetranitride in carbon tetrachloride is prepared in a reaction vessel
equipped with a stirrer and a gas inlet.

e The suspension is cooled to a temperature between 0-5 °C.[4]

e Chlorine gas is bubbled through the stirred suspension.

e Precise control of the stoichiometry is crucial to minimize the formation of byproducts.[4]

e The reaction progress can be monitored by the disappearance of the orange-red color of
SaNa.

e Upon completion, the solvent is removed under reduced pressure to yield crude trithiazyl
trichloride.

e The product can be purified by recrystallization from a suitable solvent like carbon
tetrachloride or by sublimation.

e This method typically yields 60—70% of the product.[4]
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Visualizations
Synthesis of Trithiazyl Trichloride

The following diagram illustrates the primary synthetic pathways to trithiazyl trichloride.

Chlorine (Cl2)

Tetrasulfur Tetranitride (SaNa)

+6 Cl2in CCla

Trithiazyl Trichloride ((NSCI)3)

+ 3 Clz (gas phase)

Thiazyl Fluoride (FSN)

Click to download full resolution via product page

Caption: Primary synthetic routes to trithiazyl trichloride.

Key Reactions of Trithiazyl Trichloride

This diagram outlines some of the characteristic reactions of trithiazyl trichloride.

Trithiazyl Trichloride ((NSCI)s)

Heat (100°C, vacuum) + Alkenes/Alkynes

Thiazyl Chloride Monomer (NSCI) Alkoxy Derivatives ((-NS(OR)-)s) 1,2,5-Thiadiazoles Oxidized Product ((NSOCI)s)

Click to download full resolution via product page

Caption: Key chemical transformations of trithiazyl trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14153052?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Trithiazyl_trichloride
https://www.webqc.org/compound-%28NSCl%293-%28NSCl%293.html
https://www.wikiwand.com/en/map/Thiazyl_chloride_trimer
https://www.vulcanchem.com/product/vc18958198
https://www.benchchem.com/pdf/Synthesis_of_Thiazyl_Chloride_from_Tetrasulfur_Tetranitride_A_Detailed_Guide_for_Researchers.pdf
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a703033i/unauth
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a703033i/unauth
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a703033i
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a703033i
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a701818e/unauth
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a701818e/unauth
https://www.benchchem.com/product/b14153052#physical-and-chemical-properties-of-trithiazyl-trichloride
https://www.benchchem.com/product/b14153052#physical-and-chemical-properties-of-trithiazyl-trichloride
https://www.benchchem.com/product/b14153052#physical-and-chemical-properties-of-trithiazyl-trichloride
https://www.benchchem.com/product/b14153052#physical-and-chemical-properties-of-trithiazyl-trichloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14153052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14153052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14153052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

